Cas no 1797560-56-5 (N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide)

• Product Name: N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide
• CAS No: 1797560-56-5
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 6025687
• PubChem ID: 71810778
• Update Time: 2025-10-28

N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide
• F6452-0909
• 1797560-56-5
• N1-(2-methoxy-2-phenylbutyl)-N2-(m-tolyl)oxalamide
• N'-(2-METHOXY-2-PHENYLBUTYL)-N-(3-METHYLPHENYL)ETHANEDIAMIDE
• AKOS024568726

• Inchi： 1S/C20H24N2O3/c1-4-20(25-3,16-10-6-5-7-11-16)14-21-18(23)19(24)22-17-12-8-9-15(2)13-17/h5-13H,4,14H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： JWHJUIIAOIFBHD-UHFFFAOYSA-N
• SMILES： C(NCC(OC)(C1=CC=CC=C1)CC)(=O)C(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide

Comprehensive Overview of N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide (CAS No. 1797560-56-5)

In the realm of specialized organic compounds, N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide (CAS No. 1797560-56-5) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, characterized by its oxamide backbone and substituted phenyl groups, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its methoxy and methylphenyl functionalities contribute to its versatility, making it a subject of ongoing studies in drug discovery and molecular design.

The growing demand for high-performance organic compounds in industries such as pharmaceutical intermediates and functional materials has propelled research into N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural similarity to known bioactive molecules. The compound's CAS No. 1797560-56-5 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts.

Recent advancements in computational chemistry and AI-driven drug discovery have further highlighted the importance of compounds like N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide. Its molecular framework aligns with contemporary trends in fragment-based drug design, where researchers leverage small, well-defined chemical units to build larger, more complex therapeutics. This approach, combined with the compound's lipophilic and hydrogen-bonding capabilities, positions it as a promising candidate for further exploration.

From a synthetic chemistry perspective, the preparation of N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide involves sophisticated multi-step organic synthesis techniques. Key steps often include amide bond formation and selective alkylation, requiring precise control over reaction conditions to achieve high yields and purity. The compound's oxamide core, in particular, offers opportunities for derivatization, enabling the creation of novel analogs with tailored properties.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce CAS No. 1797560-56-5. This aligns with broader industry efforts to reduce reliance on hazardous reagents and minimize waste generation. The compound's potential as a building block for biodegradable materials further underscores its relevance in environmentally conscious applications.

Analytical characterization of N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide typically employs advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods provide critical insights into the compound's molecular structure, purity, and conformational preferences, which are essential for quality control in research and development settings.

The pharmaceutical industry's focus on targeted therapies and personalized medicine has created new opportunities for compounds like N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. While specific therapeutic applications require further validation, the compound's drug-like properties make it a valuable subject for preclinical investigations.

In material science, the oxamide moiety of CAS No. 1797560-56-5 offers interesting possibilities for designing supramolecular architectures and functional polymers. Researchers are exploring its use in creating self-assembling systems and molecular recognition platforms, which could lead to innovations in sensors, coatings, and other advanced materials.

From a commercial standpoint, the global market for specialty chemicals continues to drive interest in novel compounds like N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide. Manufacturers and suppliers are increasingly focusing on high-purity versions of such molecules to meet the stringent requirements of research institutions and industrial laboratories. The compound's CAS registry number ensures unambiguous identification in global trade and regulatory documentation.

Looking ahead, the scientific community anticipates expanded applications for N-(2-methoxy-2-phenylbutyl)-N'-(3-methylphenyl)oxamide as research into its properties and potential continues. Collaborative efforts between academia and industry are likely to uncover new uses for this versatile compound, particularly in emerging fields such as bioconjugation chemistry and smart materials. Its combination of aromatic and hydrogen-bonding elements makes it a compelling subject for interdisciplinary research.

For researchers seeking detailed information about CAS No. 1797560-56-5, comprehensive spectral data and synthetic protocols are increasingly available through scientific literature and specialized chemical databases. The compound's growing profile in medicinal chemistry circles suggests that it may become an important reference point in the development of new therapeutic agents and functional materials in the coming years.